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Compound of Interest

Compound Name: 7-hydroxyhexadecanoyl-CoA

Cat. No.: B15549953 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for 7-hydroxyhexadecanoyl-CoA is readily

available. The following procedures are based on general best practices for the disposal of

laboratory chemicals and data from structurally similar long-chain fatty acyl-CoA compounds.

Always consult with your institution's Environmental Health and Safety (EHS) department for

specific guidance and to ensure compliance with local, state, and federal regulations.

This guide provides essential safety and logistical information for the proper disposal of 7-
hydroxyhexadecanoyl-CoA, ensuring the safety of laboratory personnel and minimizing

environmental impact.

I. Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure you are wearing appropriate Personal

Protective Equipment (PPE).

Hand Protection: Wear nitrile or other chemically resistant gloves. Inspect gloves for any

tears or punctures before use.

Eye Protection: Safety glasses or goggles are mandatory to protect from potential splashes.

Lab Coat: A lab coat should be worn to protect from contamination.

In the event of exposure, follow these first-aid measures:

Skin Contact: Immediately wash the affected area with soap and plenty of water.
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Eye Contact: Flush eyes with copious amounts of water for at least 15 minutes, holding the

eyelids open.

Inhalation: Move to an area with fresh air.

Ingestion: Wash out the mouth with water.

Seek medical attention if any symptoms persist.

II. Quantitative Data Summary
Since specific data for 7-hydroxyhexadecanoyl-CoA is not available, the following table

summarizes data for related long-chain fatty acyl-CoA compounds to provide an approximation

of its properties.

Property
Value (for related
compounds)

Compound Reference

Molecular Formula C37H66N7O18P3S Heptadecanoyl-CoA[1]

Molecular Weight Approximately 1021.94 g/mol
8-Hydroxyhexadecanoyl-

CoA[2]

Physical State
Likely a solid at room

temperature.
Heptadecanoyl-CoA[1]

Solubility

Expected to be soluble in

water and polar organic

solvents.

General for CoA derivatives

Stability Sensitive to heat. Coenzyme A Analogues[3]

Reactivity
No specific reactivity data is

available.

Toxicity

Toxicological properties have

not been thoroughly

investigated.

III. Step-by-Step Disposal Protocol
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The proper disposal of 7-hydroxyhexadecanoyl-CoA should be handled as chemical waste.

Do not dispose of this compound down the drain or in regular trash.

Segregation:

Collect waste 7-hydroxyhexadecanoyl-CoA in a designated and properly labeled

hazardous waste container.

Do not mix with incompatible waste streams. Long-chain fatty acyl-CoAs are generally

considered non-reactive but should be segregated from strong acids, bases, and oxidizing

agents as a precautionary measure.

Containerization:

Use a container that is chemically compatible with the compound. A high-density

polyethylene (HDPE) or glass container is recommended.

Ensure the container has a secure, leak-proof lid.

The container should be in good condition, free from cracks or damage.

Labeling:

Clearly label the waste container with the words "Hazardous Waste."

Identify the contents as "7-hydroxyhexadecanoyl-CoA".

Indicate the approximate concentration and quantity of the waste.

Include the date when the waste was first added to the container.

Storage:

Store the waste container in a designated satellite accumulation area (SAA) within the

laboratory.

The SAA should be at or near the point of generation and under the control of laboratory

personnel.
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Ensure secondary containment is in place to capture any potential leaks.

Disposal Request:

Once the waste container is full or has been in storage for the maximum allowable time

per your institution's policy, contact your EHS department to arrange for a hazardous

waste pickup.

Provide them with all necessary information about the waste stream.

IV. Experimental Workflow and Logical
Relationships
The following diagrams illustrate the decision-making process and workflow for the proper

disposal of 7-hydroxyhexadecanoyl-CoA.
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Start: Have 7-hydroxyhexadecanoyl-CoA Waste

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Select a Labeled, Compatible
Hazardous Waste Container

Segregate from Incompatible Wastes

Transfer Waste to Container

Securely Seal the Container

Store in Designated Satellite
Accumulation Area (SAA)

Contact EHS for Pickup

End: Waste Properly Disposed

Click to download full resolution via product page

Caption: Disposal Workflow for 7-hydroxyhexadecanoyl-CoA.
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Caption: Logical Stages of Chemical Waste Management.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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